Cas no 1261901-56-7 (5-(3-Carboxy-4-chlorophenyl)-2-methoxyphenol)

• Product Name: 5-(3-Carboxy-4-chlorophenyl)-2-methoxyphenol
• CAS No: 1261901-56-7
• MF: C₁₄H₁₁ClO₄
• MW: 278.687743425369
• MDL: MFCD18315321
• CID: 2762280
• PubChem ID: 53221061
• Update Time: 2025-10-29

5-(3-Carboxy-4-chlorophenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID10685746
• 1261901-56-7
• 5-(3-CARBOXY-4-CHLOROPHENYL)-2-METHOXYPHENOL
• 5-(3-Carboxy-4-chlorophenyl)-2-methoxyphenol, 95%
• 4-Chloro-3'-hydroxy-4'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• MFCD18315321
• 5-(3-Carboxy-4-chlorophenyl)-2-methoxyphenol

• MDL： MFCD18315321
• Inchi： 1S/C14H11ClO4/c1-19-13-5-3-9(7-12(13)16)8-2-4-11(15)10(6-8)14(17)18/h2-7,16H,1H3,(H,17,18)
• InChI Key： PQFRLSDQHKXJNL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 278.0345865Da
• Monoisotopic Mass: 278.0345865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(3-Carboxy-4-chlorophenyl)-2-methoxyphenol

Introduction to 5-(3-Carboxy-4-chlorophenyl)-2-methoxyphenol (CAS No. 1261901-56-7)

5-(3-Carboxy-4-chlorophenyl)-2-methoxyphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261901-56-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a methoxy-substituted phenol core linked to a carboxylic acid-functionalized chlorophenyl group, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and molecular medicine.

The structural framework of 5-(3-Carboxy-4-chlorophenyl)-2-methoxyphenol is characterized by its aromaticity and the presence of multiple functional groups, which contribute to its versatile reactivity and potential biological activity. The methoxy group at the 2-position and the carboxylic acid moiety at the 3-position of the chlorophenyl ring introduce both hydrophilic and lipophilic characteristics, enhancing its solubility and interaction with biological targets. This balance of properties makes it an intriguing scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The 5-(3-Carboxy-4-chlorophenyl)-2-methoxyphenol scaffold has been explored in several preclinical studies for its potential to modulate key enzymatic and signaling pathways involved in inflammation, cancer, and metabolic disorders. Its structural features allow for selective binding to biological receptors, minimizing off-target effects and improving therapeutic efficacy.

One of the most compelling aspects of 5-(3-Carboxy-4-chlorophenyl)-2-methoxyphenol is its role as a building block in medicinal chemistry. Researchers have leveraged its structural motifs to synthesize derivatives with enhanced pharmacokinetic profiles and improved bioavailability. For instance, modifications at the methoxy and carboxylic acid positions have led to compounds with increased metabolic stability and reduced toxicity, making them more suitable for clinical translation.

The compound's potential in oncology research is particularly noteworthy. Studies have demonstrated that derivatives of 5-(3-Carboxy-4-chlorophenyl)-2-methoxyphenol can inhibit the activity of kinases and other enzymes overexpressed in cancer cells. By disrupting critical signaling cascades, these derivatives exhibit antitumor effects without significant toxicity to normal cells. This selective toxicity is a hallmark of effective anticancer agents and underscores the therapeutic promise of this chemical scaffold.

Additionally, 5-(3-Carboxy-4-chlorophenyl)-2-methoxyphenol has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, autoimmune conditions, and neurodegenerative diseases. Preclinical studies suggest that this compound can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines and enzymes. Its ability to dampen inflammatory responses without triggering adverse side effects makes it a promising candidate for therapeutic development.

The synthesis of 5-(3-Carboxy-4-chlorophenyl)-2-methoxyphenol involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of a chlorobenzene derivative followed by selective hydroxylation and carboxylation at specific positions. Advanced catalytic methods have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical-grade standards.

In conclusion, 5-(3-Carboxy-4-chlorophenyl)-2-methoxyphenol (CAS No. 1261901-56-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a valuable asset in drug discovery efforts aimed at treating inflammation, cancer, and other debilitating diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.